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Compound of Interest

Compound Name: 2,3-Dichloropyrazine

Cat. No.: B116531 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 2,3-Dichloropyrazine, including detailed operational

procedures and disposal plans to ensure a secure laboratory environment.

Chemical Identifier:

Name: 2,3-Dichloropyrazine

CAS Number: 4858-85-9

Molecular Formula: C₄H₂Cl₂N₂

Hazard Identification and First Aid
2,3-Dichloropyrazine is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or absorbed through the skin.[1][2] It causes skin, eye, and respiratory tract irritation.

[1][3][4][5]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]
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Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Get medical aid if irritation develops or persists.[1][4]

Ingestion: If the individual is conscious and alert, rinse their mouth and provide 2-4 cupfuls of

milk or water. Do NOT induce vomiting. Seek immediate medical attention.[1][3]

Inhalation: Remove the individual from exposure to fresh air immediately. If they are not

breathing, administer artificial respiration. If breathing is difficult, provide oxygen. Seek

medical attention.[1][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,3-
Dichloropyrazine to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields

Must meet ANSI Z87.1

standards.

Chemical Splash Goggles
Required when there is a risk

of splashing.

Face Shield

To be worn over safety glasses

or goggles for maximum

protection.[6]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable.[7] Check for integrity

before each use and replace

immediately upon

contamination.

Body Protection Laboratory Coat

A Nomex® lab coat over cotton

clothing is recommended.[7] It

should be fully buttoned.[7]

Chemical-Resistant Apron
Provides an additional layer of

protection against splashes.

Respiratory Protection NIOSH-Approved Respirator

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

respirator with an appropriate

filter (e.g., type ABEK) is

necessary.

Foot Protection Closed-Toe Shoes
Shoes must cover the entire

foot.[7][8]

Operational Plan for Handling 2,3-Dichloropyrazine
A systematic approach to handling 2,3-Dichloropyrazine is crucial for laboratory safety.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Remove all unnecessary items from the work area to prevent contamination.

Verify that all necessary PPE is available and in good condition.

2. Handling Procedure:

Don all required PPE before handling the chemical.

Carefully open the container, avoiding inhalation of any dust or vapors.[1]

Weigh or measure the required amount of 2,3-Dichloropyrazine within the fume hood.

Keep the container tightly closed when not in use.[1][4]

Avoid contact with skin, eyes, and clothing.[1]

After handling, wash hands thoroughly with soap and water.[3]

3. Storage:

Store 2,3-Dichloropyrazine in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed to prevent exposure to moisture, as the substance is

hygroscopic.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
Proper disposal of 2,3-Dichloropyrazine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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Contaminated Solids: Place any contaminated items such as gloves, paper towels, and

weighing paper into a designated, labeled hazardous waste container.

Unused Chemical: Unwanted 2,3-Dichloropyrazine should be disposed of as hazardous

waste. Do not pour it down the drain.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., acetone

or ethanol) in a fume hood. Collect the rinsate as hazardous waste.

2. Disposal Procedure:

All waste materials must be placed in a suitable, clean, dry, and closed container labeled for

disposal.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal.

Workflow for Safe Handling and Disposal
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Workflow for 2,3-Dichloropyrazine Handling and Disposal

Preparation

Handling

Disposal Post-Handling

Prepare Work Area
(Fume Hood)

Inspect and Don PPE

Locate Safety Equipment
(Eyewash, Shower)

Handle 2,3-Dichloropyrazine

Store Properly

If not all used

Segregate Waste
(Solids, Liquids, Sharps)

After use

Decontaminate Work Area

Label Waste Container

Dispose via EHS

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b116531?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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